Cas no 701-64-4 (phenoxyphosphonic acid)

• Product Name: phenoxyphosphonic acid
• CAS No: 701-64-4
• MF: C₆H₇O₄P
• MW: 174.091142892838
• MDL: MFCD00058970
• CID: 563299
• PubChem ID: 87563239
• Update Time: 2025-06-14

phenoxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monophenyl ester
• Phenyl Phosphate
• PHENYLPHOSPHORIC ACID
• Dihydrogen Phenyl Phosphate
• Phosphoric Acid Phenyl Ester
• phenylphosphate
• Phenyl dihydrogen phosphate
• Phosphoric acid, monophenyl ester
• phenol phosphate
• PHENYLPHOSPHORICACID
• MONOPHENYL PHOSPHATE
• monophenylphosphate
• Phenolic phosphate
• CMPQUABWPXYYSH-UHFFFAOYSA-N
• 75M88J863E
• HPS
• phenoxyphosphonic acid
• Phosphoric acid phenyl
• 1o4o
• DSSTox_RID_80630
• DSSTox_CID_24981
• D
• NCGC00256125-01
• D88591
• Tox21_301808
• SCHEMBL20263
• FT-0695226
• DTXSID6044981
• CHEMBL26128
• Q27094221
• BDBM14675
• CHEBI:37548
• PHENYL PHOSPHATE ((PHO)(HO)2PO)
• C02734
• DB03298
• DTXCID4024981
• EINECS 211-857-7
• B0026
• HSDB 8430
• 701-64-4
• CAS-701-64-4
• Z56801278
• AKOS001031076
• UNII-75M88J863E
• PHENYL ACID PHOSPHATE
• NS00003459
• Phosphoric acid monophenyl ester
• MFCD00058970
• Phenyl dihydrogen phosphate #
• phenylphosphoric acid, AldrichCPR

• MDL： MFCD00058970
• Inchi： 1S/C6H7O4P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
• InChI Key： CMPQUABWPXYYSH-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.00800
• Monoisotopic Mass: 174.00819570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• Color/Form: 。
• Melting Point: 98.0 to 103.0 deg-C
• PSA: 76.57000
• LogP: 1.15810
• Solubility: 。

phenoxyphosphonic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36/38
• Safety Instruction： S26-S36-S37-S39
• RTECS：SZ9652500
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on phenoxyphosphonic acid

Recent Advances in Phenoxyphosphonic Acid (701-64-4) Research: A Comprehensive Review

Phenoxyphosphonic acid (CAS: 701-64-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development, agrochemicals, and material science. This research briefing synthesizes the latest findings on the synthesis, mechanistic insights, and potential therapeutic applications of phenoxyphosphonic acid, providing a critical analysis of its role in contemporary research.

Recent studies have highlighted the unique chemical properties of phenoxyphosphonic acid, particularly its ability to act as a phosphonate mimic in enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of metalloenzymes, which are often targeted in cancer and infectious disease therapies. The study utilized X-ray crystallography to elucidate the binding interactions between phenoxyphosphonic acid and the active site of matrix metalloproteinases (MMPs), revealing a high affinity and specificity that could be leveraged for therapeutic design.

In addition to its biomedical applications, phenoxyphosphonic acid has been investigated for its utility in sustainable agriculture. A collaborative research effort between academic and industrial teams reported in ACS Agricultural Science & Technology (2024) explored its use as a biodegradable chelating agent for micronutrient delivery in crops. The study found that phenoxyphosphonic acid-based formulations significantly enhanced nutrient uptake in wheat and soybean plants, while minimizing soil toxicity compared to traditional phosphate-based agents.

The synthetic pathways for phenoxyphosphonic acid have also seen notable advancements. A novel, solvent-free microwave-assisted synthesis method was developed by researchers at ETH Zurich, achieving a 92% yield with reduced energy consumption and waste generation. This green chemistry approach, detailed in a 2024 Green Chemistry publication, addresses previous challenges in scalability and environmental impact associated with conventional synthesis routes.

From a pharmacological perspective, preclinical studies have demonstrated promising results for phenoxyphosphonic acid derivatives in targeting inflammatory pathways. A recent Nature Communications paper (2024) reported the development of a phenoxyphosphonic acid-conjugated prodrug that selectively inhibits NF-κB signaling in rheumatoid arthritis models, showing superior bioavailability and reduced off-target effects compared to existing therapies.

Despite these advancements, challenges remain in the clinical translation of phenoxyphosphonic acid-based compounds. Pharmacokinetic studies indicate variable absorption profiles across different derivatives, necessitating further structural optimization. Additionally, while the compound exhibits favorable toxicity profiles in vitro, comprehensive long-term in vivo safety assessments are still underway.

The future research directions for phenoxyphosphonic acid appear multifaceted. Current investigations are exploring its potential in combination therapies, nanotechnology-based delivery systems, and as a building block for novel biomaterials. The compound's unique chemical properties continue to inspire innovative applications across the chemical biology and pharmaceutical spectrum.